What is Dithiothreitol?
Dithiothreitol (also known as Cleland's Redox Reagent) is the common name for small-molecule redox reagent.
Its name comes from the four-carbon sugar, threose. DTT contains an epimeric (or sister") compound, dithioerythritol.
Dithiothreitol also goes by the name Cleland's reagent. It protects the thiol group and decreases disulfide bonds within peptides and proteins. It reduces disulfide to sulfhydryl bonds and is frequently used in receptor studies.
This allows for determining the functional importance of disulfide connections during receptor occupancy and function. It can also keep monothiols intact in the reduced state.
Chemical properties of Dithiothreitol
Dithiothreitol has the formula C4H10O2S2, which shows the chemical structure on the right. Its oxidized form is an oxidized disulfide bonded 6-membered ...